Cas no 1609396-00-0 (4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methylpiperidine hydrochloride)

• Product Name: 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methylpiperidine hydrochloride
• CAS No: 1609396-00-0
• MF: C₁₁H₁₈ClN₃O
• MW: 243.733121395111
• MDL: MFCD26959401
• CID: 4608195
• PubChem ID: 53433777
• Update Time: 2025-10-29

4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(5-CYCLOPROPYL-1,2,4-OXADIAZOL-3-YL)METHYL]PIPERIDINE HYDROCHLORIDE
• 5-Cyclopropyl-3-(piperidin-4-ylmethyl)-1,2,4-oxadiazole hydrochloride
• 5-cyclopropyl-3-(piperidin-4-ylmethyl)-1,2,4-oxadiazole;hydrochloride
• 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methylpiperidine hydrochloride

• MDL： MFCD26959401
• Inchi： 1S/C11H17N3O.ClH/c1-2-9(1)11-13-10(14-15-11)7-8-3-5-12-6-4-8;/h8-9,12H,1-7H2;1H
• InChI Key： XLTLZIFCATZPCU-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2CC2)=NC(CC2CCNCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 214
• Topological Polar Surface Area: 51

Additional information on 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methylpiperidine hydrochloride

4-(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)methylpiperidine Hydrochloride: A Comprehensive Overview

4-(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)methylpiperidine hydrochloride (CAS No. 1609396-00-0) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperidine ring and a 1,2,4-oxadiazole moiety substituted with a cyclopropyl group. The combination of these structural elements contributes to its potential applications in drug discovery and development.

The 1,2,4-oxadiazole ring system is a heterocyclic structure that has been extensively studied due to its versatile reactivity and biological activity. In this compound, the oxadiazole ring is further substituted with a cyclopropyl group at the 5-position, which introduces additional steric and electronic effects. The methylpiperidine group attached to the oxadiazole ring adds flexibility and potential for hydrogen bonding interactions, making this compound a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of heterocyclic compounds like 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methylpiperidine hydrochloride in the development of novel drugs targeting specific biological pathways. For instance, researchers have explored the potential of this compound as a modulator of ion channels and receptors involved in pain signaling. Its ability to interact with these targets suggests that it could be developed into a potent analgesic agent with reduced side effects compared to current treatments.

In addition to its pharmacological applications, the synthesis and characterization of 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methylpiperidine hydrochloride have been optimized through advanced synthetic methodologies. These methods include multi-component reactions and catalytic processes that enhance the efficiency and scalability of production. The use of green chemistry principles in these syntheses has also been emphasized to minimize environmental impact.

The cyclopropyl group in this compound plays a crucial role in determining its physical and chemical properties. The strained ring system introduces unique reactivity patterns that can be exploited in various chemical transformations. For example, cyclopropane rings are known to undergo [2+1] cycloadditions with electron-deficient alkenes or alkynes under specific conditions. Such reactivity could be harnessed to design more complex molecules with enhanced bioavailability or selectivity.

From an analytical standpoint, the characterization of 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methylpiperidine hydrochloride has been carried out using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses provide critical insights into the compound's molecular structure and purity, ensuring its suitability for both laboratory research and preclinical studies.

Furthermore, computational studies have been conducted to predict the pharmacokinetic properties of this compound. Molecular modeling techniques have been employed to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. These predictions are essential for guiding experimental designs aimed at optimizing the compound's pharmacokinetic properties for therapeutic use.

In summary, 4-(5-cyclopropyl-1,2,4-Oxadiazol-3-yl)methylpiperidine hydrochloride (CAS No. 1609396-00-0) represents a valuable addition to the arsenal of heterocyclic compounds being explored for their therapeutic potential. Its unique structural features and promising biological activity make it a subject of ongoing research across multiple disciplines within chemistry and pharmacology.